![molecular formula C13H15NO2 B2579984 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile CAS No. 694463-31-5](/img/structure/B2579984.png)
4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile
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Description
4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile, also known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPTP is a heterocyclic compound that contains a pyran ring and a nitrile group. It is a white crystalline solid that is soluble in organic solvents.
Scientific Research Applications
Synthesis Applications :
- It is used in the synthesis of various chemical compounds, such as p-aminobenzoic acid diamides (Agekyan & Mkryan, 2015). These compounds are synthesized through reactions involving acid chlorides and amines.
- Another application is in the one-pot three-component synthesis of 1-(α-Aminoalkyl)-2-Naphthols, employing a new catalyst, showcasing its role in facilitating complex chemical reactions (Goudarziafshar, Moosavi‐Zare & Khazael, 2021).
Structural Analysis and Crystallography :
- Research has been conducted on the crystal structure of related compounds, which helps in understanding their molecular architecture and potential applications (Ganapathy, Jayarajan, Vasuki & Sanmargam, 2015).
Corrosion Inhibition :
- Pyrazolopyridine derivatives, closely related to 4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carbonitrile, have been studied for their effectiveness in inhibiting corrosion of metals, such as mild steel in acidic environments (Dandia, Gupta, Singh & Quraishi, 2013).
Antimicrobial Activity :
- Compounds synthesized from related chemicals have been tested for their antimicrobial properties, showing potential as antibacterial and antifungal agents (Okasha, Fouda, Bajaber, Ghabbour, Amr, Naglah, Almehizia, Elhenawy & El-Agrody, 2022).
Heterocyclic Compound Synthesis :
- It is utilized in the synthesis of novel Schiff bases and their antimicrobial activity, indicating its role in the development of new therapeutic agents (Puthran, Poojary, Purushotham, Harikrishna, Nayak & Kamat, 2019).
Diversity in Chemical Synthesis :
- Research shows its use in diverse chemical reactions such as the facile hetero-Diels-Alder reaction, indicating its versatility in synthetic organic chemistry (John, Schmid & Wyler, 1987).
properties
IUPAC Name |
4-(2-methoxyphenyl)oxane-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-15-12-5-3-2-4-11(12)13(10-14)6-8-16-9-7-13/h2-5H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATFAPVCEVDLATK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2(CCOCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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